2-[(1S,5S,6R)-6-Methoxy-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptan-6-yl]acetic acid

• IUPAC Name: 2-[(1S,5S,6R)-6-methoxy-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptan-6-yl]acetic acid
• InChI: InChI=1S/C14H23NO5/c1-13(2,3)20-12(18)15-6-5-9-10(15)7-14(9,19-4)8-11(16)17/h9-10H,5-8H2,1-4H3,(H,16,17)/t9-,10-,14+/m0/s1
• InChI Key: HSAWITDPNSMLNU-PKFCDNJMSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2C1CC2(CC(=O)O)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H]2[C@@H]1C[C@]2(CC(=O)O)OC
• Molecular Formula: C14H23NO5
• Molecular Weight: 285.34 g/mol
• CAS No.: 2470280-26-1

Description

2-[(1S,5S,6R)-6-Methoxy-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptan-6-yl]acetic acid is a useful research compound. Its molecular formula is C14H23NO5 and its molecular weight is 285.34. The purity is usually 95%.
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Scientific Research Applications

Radical Cation Fragmentation

Studies on arylalkanol radical cations, such as those generated from compounds with similar structural features, have demonstrated the importance of side-chain fragmentation involving Cα−H and/or Cα−Cβ bond cleavage in understanding reaction mechanisms (E. Baciocchi et al., 1996). These findings are crucial for the development of new synthetic methodologies in organic chemistry.

Synthetic Methodologies

The synthesis of various stereoisomers of related compounds has been explored, highlighting the importance of understanding stereoisomerism in drug design and the potential for creating binding site ligands at specific transporters (C. Zhang et al., 1998). This research is indicative of the compound's relevance in medicinal chemistry for designing compounds with specific biological activities.

Platform for Functional Diversity

The synthesis approach to C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes has been described, showcasing the potential of using similar structures as platforms for creating diverse functional molecules (Jean-Baptiste Garsi et al., 2022). This approach can lead to the development of new drugs or materials with tailored properties.

Application in Synthesis

The detailed synthesis of related structures provides a foundation for the development of new synthetic routes and the exploration of chemical reactivity, which is essential for creating novel compounds with potential applications in various fields of chemistry and materials science (G. T. Wang et al., 2001).